Cas no 35711-16-1 (3-(2,4-dimethylphenyl)-2,8-dimethylquinazolin-4(3H)-one)

35711-16-1 structure
Product name:3-(2,4-dimethylphenyl)-2,8-dimethylquinazolin-4(3H)-one
3-(2,4-dimethylphenyl)-2,8-dimethylquinazolin-4(3H)-one Chemical and Physical Properties
Names and Identifiers
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- 3-(2,4-dimethylphenyl)-2,8-dimethylquinazolin-4(3H)-one
- 3-(2,4-dimethylphenyl)-2,8-dimethylquinazolin-4-one
- DTXSID90189237
- 3-(2,4-Dimethylphenyl)-2,8-dimethyl-4(3H)-quinazolinone
- 35711-16-1
- 4(3H)-Quinazolinone, 3-(2,4-dimethylphenyl)-2,8-dimethyl-
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- Inchi: InChI=1S/C18H18N2O/c1-11-8-9-16(13(3)10-11)20-14(4)19-17-12(2)6-5-7-15(17)18(20)21/h5-10H,1-4H3
- InChI Key: RPKMJGAJJHITMH-UHFFFAOYSA-N
- SMILES: CC1=CC(=C(C=C1)N2C(=NC3=C(C=CC=C3C2=O)C)C)C
Computed Properties
- Exact Mass: 278.14204
- Monoisotopic Mass: 278.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 445
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.7Ų
- XLogP3: 3.2
Experimental Properties
- PSA: 32.67
3-(2,4-dimethylphenyl)-2,8-dimethylquinazolin-4(3H)-one Related Literature
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Ying-Jin Wang,Chang-Qing Miao,Jing-Jing Xie,Ya-Ru Wei,Guang-Ming Ren New J. Chem., 2019,43, 15979-15982
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Aiping Zhang,Pingang He,Yuzhi Fang Analyst, 2003,128, 260-264
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E. Wandersman,N. Quennouz,M. Fermigier,A. Lindner,O. du Roure Soft Matter, 2010,6, 5715-5719
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Stefan Haeberle,Thilo Brenner Lab Chip, 2006,6, 776-781
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D. Ogończyk,J. Węgrzyn,P. Jankowski,B. Dąbrowski,P. Garstecki Lab Chip, 2010,10, 1324-1327
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